Cas no 96728-14-2 (Pregn-4-ene-3,20-dione,11,17,21-trihydroxy-, (11b)-, mixt. with alkylbenzyldimethylammonium chlorides, dimethicone andnystatin (9CI))
96728-14-2 structure
Product Name:Pregn-4-ene-3,20-dione,11,17,21-trihydroxy-, (11b)-, mixt. with alkylbenzyldimethylammonium chlorides, dimethicone andnystatin (9CI)
CAS No:96728-14-2
MF:C21H30O5
MW:362.459907054901
CID:804296
PubChem ID:108888
Update Time:2025-04-19
Pregn-4-ene-3,20-dione,11,17,21-trihydroxy-, (11b)-, mixt. with alkylbenzyldimethylammonium chlorides, dimethicone andnystatin (9CI) Chemical and Physical Properties
Names and Identifiers
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- Pregn-4-ene-3,20-dione,11,17,21-trihydroxy-, (11b)-, mixt. with alkylbenzyldimethylammonium chlorides, dimethicone andnystatin (9CI)
- Pregn-4-ene-3,20-dione,11,17,21-trihydroxy-, (11b)-, mixt. with alkylbenzyldimethylammonium chlorides, dimethicone andnystati
- Timodine
- 11,17,21-Trihydroxypregn-4-ene-3,20-dione
- DTXSID00242468
- EN300-20345771
- AKOS030254833
- H0533
- 96728-14-2
- (8S,9S,10R,13S,14S,17R)-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
- Pregn-4-ene-3,20-dione, 11,17,21-trihydroxy-, (+-)-
- 60103-17-5
- SCHEMBL143923
- (1R,3aS,3bS,9aR,9bS,11aS)-1,10-dihydroxy-1-(2-hydroxyacetyl)-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
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- Inchi: 1S/C21H30O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h9,14-16,18,22,24,26H,3-8,10-11H2,1-2H3/t14-,15-,16?,18+,19-,20-,21-/m0/s1
- InChI Key: JYGXADMDTFJGBT-KZUKIWJVSA-N
- SMILES: O[C@]1(C(CO)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3C(C[C@@]21C)O)=O
Computed Properties
- Exact Mass: 362.20932405g/mol
- Monoisotopic Mass: 362.20932405g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 684
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 94.8Ų
Pregn-4-ene-3,20-dione,11,17,21-trihydroxy-, (11b)-, mixt. with alkylbenzyldimethylammonium chlorides, dimethicone andnystatin (9CI) Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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